Cas no 1038251-05-6 ((3,4-Dichlorophenyl)methyl2-(dimethylamino)-2-methylpropylamine)

• Product Name: (3,4-Dichlorophenyl)methyl2-(dimethylamino)-2-methylpropylamine
• CAS No: 1038251-05-6
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• CID: 5055205
• Update Time: 2025-05-16

(3,4-Dichlorophenyl)methyl2-(dimethylamino)-2-methylpropylamine Chemical and Physical Properties

Names and Identifiers

• [(3,4-dichlorophenyl)methyl][2-(dimethylamino)-2-methylpropyl]amine
• NE51623
• Z86187472
• 1-N-[(3,4-dichlorophenyl)methyl]-2-N,2-N,2-trimethylpropane-1,2-diamine
• (3,4-Dichlorophenyl)methyl2-(dimethylamino)-2-methylpropylamine

• Inchi： 1S/C13H20Cl2N2/c1-13(2,17(3)4)9-16-8-10-5-6-11(14)12(15)7-10/h5-7,16H,8-9H2,1-4H3
• InChI Key： SQFJTTVKYAOHQX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNCC(C)(C)N(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 232
• XLogP3: 3.2
• Topological Polar Surface Area: 15.3

Additional information on (3,4-Dichlorophenyl)methyl2-(dimethylamino)-2-methylpropylamine

The Compound CAS No. 1038251-05-6: (3,4-Dichlorophenyl)methyl2-(dimethylamino)-2-methylpropylamine

The compound with CAS No. 1038251-05-6, known as (3,4-Dichlorophenyl)methyl2-(dimethylamino)-2-methylpropylamine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a dichlorophenyl group with a dimethylamino-substituted propylamine moiety. The dichlorophenyl group contributes to the molecule's stability and reactivity, while the dimethylamino group introduces nucleophilic properties, making it versatile for synthetic purposes.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. For instance, researchers have explored the use of (3,4-Dichlorophenyl)methyl2-(dimethylamino)-2-methylpropylamine as a precursor in the synthesis of bioactive molecules. Its ability to act as a nucleophile in SNAr (nucleophilic aromatic substitution) reactions has been particularly noted, making it a valuable intermediate in the development of novel pharmaceutical agents.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The molecular weight of this compound is 309.7 g/mol, and its density is about 1.1 g/cm³ at 25°C.

One of the most promising applications of (3,4-Dichlorophenyl)methyl2-(dimethylamino)-2-methylpropylamine lies in its role as an intermediate in the synthesis of agrochemicals. Recent research has demonstrated its effectiveness in enhancing the bioavailability of certain pesticides, thereby reducing their environmental impact while maintaining efficacy. This has led to increased interest from agricultural chemists seeking sustainable solutions for crop protection.

Moreover, this compound has shown potential in the field of polymer chemistry. Its ability to act as a crosslinking agent has been explored in the development of thermosetting resins with improved mechanical properties. Studies published in 2023 indicate that incorporating (3,4-Dichlorophenyl)methyl2-(dimethylamino)-2-methylpropylamine into polymer formulations can significantly enhance their thermal stability and resistance to degradation under harsh conditions.

The synthesis of (3,4-Dichlorophenyl)methyl2-(dimethylamino)-2-methylpropylamine typically involves a multi-step process starting from chlorobenzene derivatives. Recent advancements in catalytic methods have streamlined this process, reducing production costs and improving yield rates. For example, the use of palladium-catalyzed coupling reactions has been reported to facilitate the formation of the dichlorophenyl moiety with high precision.

In conclusion, (3,4-Dichlorophenyl)methyl2-(dimethylamino)-2-methylpropylamine (CAS No. 1038251-05-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, agrochemical development, and polymer chemistry. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.